2-Amino-3-methoxycarbonyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid
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Description
The compound is a derivative of the 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine family . Compounds in this family are known to exhibit a wide variety of biological activities including anti-microbial properties . They have been the subject of immense interest for their antimicrobial activity and also for their analgesic, antipyretic, and anti-inflammatory properties .
Scientific Research Applications
Heterocyclic Compound Synthesis
Research on related heterocyclic compounds demonstrates the broad interest in developing new synthetic methodologies for constructing complex molecules with potential biological activities. For example, studies have outlined the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, highlighting the synthetic versatility and the potential for discovering new therapeutic agents within this chemical framework (Bakhite, Yamada, & Al‐Sehemi, 2005).
Antimicrobial Activity
Some derivatives of the imidazo[1,2-a]pyridine family have been synthesized and evaluated for their antimicrobial activity. This demonstrates the potential for developing new antimicrobial agents based on modifications of the core structure, offering a valuable approach to combat resistant microbial strains (Patel, Agravat, & Shaikh, 2011).
Radiopharmaceutical Applications
The development of mixed ligand fac-tricarbonyl complexes, incorporating structures related to imidazo[1,2-a]pyridines, showcases the application of these compounds in creating radiopharmaceuticals for diagnostic imaging. This research emphasizes the role of such heterocycles in developing targeted imaging agents, particularly using technetium-99m (Mundwiler, Kündig, Ortner, & Alberto, 2004).
Materials Science
The synthesis of poly(amide–imide–imide)s based on related heterocyclic compounds has implications for materials science, especially in creating new polymers with enhanced thermal stability and mechanical properties. Such materials could find applications in high-performance areas requiring durability and resistance to harsh conditions (Yang, Chen, & Wei, 2002).
Antiprotozoal Agents
Novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have been explored for their antiprotozoal properties, indicating the potential of these compounds in treating diseases caused by protozoan parasites. Such research is critical for developing new treatments for neglected tropical diseases (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).
Properties
IUPAC Name |
2-amino-3-methoxycarbonyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O4/c1-17-10(16)7-8(11)12-6-3-2-5(9(14)15)4-13(6)7/h5H,2-4,11H2,1H3,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHLMHPGXFFDDJE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(N=C2N1CC(CC2)C(=O)O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2138138-85-7 |
Source
|
Record name | 2-amino-3-(methoxycarbonyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-6-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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